N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide

• IUPAC Name: N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
• InChI: InChI=1S/C19H15N3O4S/c1-3-12-21-17-15(26-4-2)10-7-11-16(17)27-19(21)20-18(23)13-8-5-6-9-14(13)22(24)25/h1,5-11H,4,12H2,2H3
• InChI Key: VMECIKGTEGJZLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=CC=C3[N+](=O)[O-])N2CC#C
• Molecular Formula: C19H15N3O4S
• Molecular Weight: 381.4 g/mol

Description

N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide, also known as EPNB, is a synthetic compound that has been studied for its potential applications in scientific research. EPNB has been found to have a unique mechanism of action that makes it a valuable tool for studying certain biochemical and physiological processes.

Scientific Research Applications

N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide has been found to have a number of potential applications in scientific research. One of the most promising areas of research involves the study of protein-protein interactions. This compound has been shown to selectively inhibit the interaction between certain proteins, making it a valuable tool for studying the mechanisms of protein-protein interactions. Additionally, this compound has been found to have potential applications in drug discovery, as it has been shown to inhibit the activity of certain enzymes that are involved in disease processes.

Mechanism of Action

The mechanism of action of N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide involves its ability to selectively bind to certain proteins and inhibit their function. Specifically, this compound has been shown to bind to the hydrophobic pocket of certain proteins, preventing them from interacting with other proteins. This mechanism of action makes this compound a valuable tool for studying the mechanisms of protein-protein interactions and for developing new drugs that target specific proteins.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In laboratory experiments, this compound has been shown to inhibit the activity of certain enzymes, including those involved in cancer cell growth and proliferation. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide has a number of advantages for use in laboratory experiments. Its unique mechanism of action makes it a valuable tool for studying protein-protein interactions and for developing new drugs that target specific proteins. Additionally, this compound is highly selective in its binding, meaning that it can be used to study specific proteins without affecting other proteins in the cell.
However, there are also limitations to the use of this compound in laboratory experiments. One of the main limitations is its toxicity, which can limit its use in certain experiments. Additionally, this compound is a synthetic compound, which can make it difficult to obtain in large quantities for use in experiments.

Future Directions

There are a number of future directions for research on N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide. One area of research involves the development of new drugs that target specific proteins. This compound has been shown to be highly selective in its binding, making it a valuable tool for developing new drugs that can target specific proteins involved in disease processes.
Another area of research involves the study of the mechanisms of protein-protein interactions. This compound has been shown to selectively inhibit the interaction between certain proteins, making it a valuable tool for studying the mechanisms of protein-protein interactions at a molecular level.
Conclusion
In conclusion, this compound is a synthetic compound with a unique mechanism of action that has potential applications in scientific research. Its ability to selectively bind to certain proteins makes it a valuable tool for studying protein-protein interactions and for developing new drugs that target specific proteins. While there are limitations to its use in laboratory experiments, future research on this compound has the potential to lead to new insights into the mechanisms of protein-protein interactions and the development of new drugs for the treatment of diseases.

Synthesis Methods

The synthesis of N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide involves a series of chemical reactions that begin with the condensation of 4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-amine with 2-nitrobenzoyl chloride. This reaction yields the intermediate product, which is then treated with sodium methoxide to produce this compound. The synthesis of this compound is a complex process that requires careful attention to detail and precise chemical reactions.